Cas no 81008-09-5 (Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-)

81008-09-5 structure
Product name:Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo-
- 4-(3,4-dichlorophenyl)-2-hydroxy-4-oxobutanoic acid
- Benzenebutanoic acid, 3,4-dichloro-alpha-hydroxy-gamma-oxo-
- CHEMBL99339
- OFKDXERWJCPSAE-UHFFFAOYSA-N
- 2-hydroxy-4-(3,4-dichlorophenyl)-4-oxobutanoic acid
- BDBM50072242
- SCHEMBL4386002
- 81008-09-5
- 4-(3,4-Dichlorophenyl)-4-oxo-2-hydroxybutanoic acid
- 4-(3,4-dichlorophenyl)-4-oxo-2-hydroxybutyric acid
- 3,4-Dichloro-alpha-hydroxy-gamma-oxobenzenebutanoic acid
- 4-(3,4-Dichloro-phenyl)-2-hydroxy-4-oxo-butyric acid
- DTXSID501001698
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- Inchi: InChI=1S/C10H8Cl2O4/c11-6-2-1-5(3-7(6)12)8(13)4-9(14)10(15)16/h1-3,9,14H,4H2,(H,15,16)
- InChI Key: OFKDXERWJCPSAE-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C=C1C(=O)CC(C(=O)O)O)Cl)Cl
Computed Properties
- Exact Mass: 261.9799641g/mol
- Monoisotopic Mass: 261.9799641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 74.6Ų
Benzenebutanoic acid,3,4-dichloro-a-hydroxy-g-oxo- Related Literature
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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Jianan Gu,Yue Gu,Shubin Yang Chem. Commun., 2017,53, 12642-12645
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Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
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Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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Claudia Piliego,Satria Zulkarnaen Bisri,Maria Antonietta Loi Energy Environ. Sci., 2013,6, 3054-3059
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Rakesh Puttreddy,Ngong Kodiah Beyeh,Elina Kalenius,Robin H. A. Ras,Kari Rissanen Chem. Commun., 2016,52, 8115-8118
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